3-{5-[(5-[4-(allyloxy)phenyl]-6-(ethoxycarbonyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]-2-furyl}-4-chlorobenzoic acid
3-{5-[(5-[4-(allyloxy)phenyl]-6-(ethoxycarbonyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]-2-furyl}-4-chlorobenzoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0973381
InChI:
InChI=1S/C31H25ClN2O7S/c1-4-14-40-20-9-6-18(7-10-20)27-26(30(38)39-5-2)17(3)33-31-34(27)28(35)25(42-31)16-21-11-13-24(41-21)22-15-19(29(36)37)8-12-23(22)32/h4,6-13,15-16,27H,1,5,14H2,2-3H3,(H,36,37)/b25-16-
SMILES:
CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC=C(O4)C5=C(C=CC(=C5)C(=O)O)Cl)S2)C
Molecular Formula:
C31H25ClN2O7S
Molecular Weight:
605.1 g/mol
3-{5-[(5-[4-(allyloxy)phenyl]-6-(ethoxycarbonyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]-2-furyl}-4-chlorobenzoic acid
CAS No.:
Cat. No.: VC0973381
Molecular Formula: C31H25ClN2O7S
Molecular Weight: 605.1 g/mol
* For research use only. Not for human or veterinary use.
![3-{5-[(5-[4-(allyloxy)phenyl]-6-(ethoxycarbonyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]-2-furyl}-4-chlorobenzoic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C31H25ClN2O7S |
|---|---|
| Molecular Weight | 605.1 g/mol |
| IUPAC Name | 4-chloro-3-[5-[(Z)-[6-ethoxycarbonyl-7-methyl-3-oxo-5-(4-prop-2-enoxyphenyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-2-ylidene]methyl]furan-2-yl]benzoic acid |
| Standard InChI | InChI=1S/C31H25ClN2O7S/c1-4-14-40-20-9-6-18(7-10-20)27-26(30(38)39-5-2)17(3)33-31-34(27)28(35)25(42-31)16-21-11-13-24(41-21)22-15-19(29(36)37)8-12-23(22)32/h4,6-13,15-16,27H,1,5,14H2,2-3H3,(H,36,37)/b25-16- |
| Standard InChI Key | VSXNFFPEMXLPLH-XYGWBWBKSA-N |
| Isomeric SMILES | CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)/C(=C/C4=CC=C(O4)C5=C(C=CC(=C5)C(=O)O)Cl)/S2)C |
| SMILES | CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC=C(O4)C5=C(C=CC(=C5)C(=O)O)Cl)S2)C |
| Canonical SMILES | CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC=C(O4)C5=C(C=CC(=C5)C(=O)O)Cl)S2)C |
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